Cas no 2869871-89-4 (3-Piperidinepropanoic acid, 1-(2,2,2-trifluoroacetyl)-, (3S)- )

• Product Name: 3-Piperidinepropanoic acid, 1-(2,2,2-trifluoroacetyl)-, (3S)-
• CAS No: 2869871-89-4
• MF: C₁₀H₁₄F₃NO₃
• MW: 253.218273639679
• CID: 5562928
• Update Time: 2025-10-18

3-Piperidinepropanoic acid, 1-(2,2,2-trifluoroacetyl)-, (3S)- Chemical and Physical Properties

Names and Identifiers

• (3S)-1-(2,2,2-Trifluoroacetyl)-3-piperidinepropanoic acid (ACI)
• 3-Piperidinepropanoic acid, 1-(2,2,2-trifluoroacetyl)-, (3S)-

• Inchi： 1S/C10H14F3NO3/c11-10(12,13)9(17)14-5-1-2-7(6-14)3-4-8(15)16/h7H,1-6H2,(H,15,16)/t7-/m0/s1
• InChI Key： JGERJEARDLIGSB-ZETCQYMHSA-N
• SMILES： C(N1CCC[C@@H](CCC(=O)O)C1)(=O)C(F)(F)F

Additional information on 3-Piperidinepropanoic acid, 1-(2,2,2-trifluoroacetyl)-, (3S)-

Comprehensive Overview of 3-Piperidinepropanoic acid, 1-(2,2,2-trifluoroacetyl)-, (3S)- (CAS No. 2869871-89-4)

The compound 3-Piperidinepropanoic acid, 1-(2,2,2-trifluoroacetyl)-, (3S)- (CAS No. 2869871-89-4) is a specialized chiral derivative of piperidine, featuring a trifluoroacetyl group and a propanoic acid moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Its stereospecificity (indicated by the (3S) configuration) makes it a valuable building block for asymmetric synthesis, aligning with the growing demand for enantiopure compounds in modern therapeutics.

In recent years, the scientific community has shown increasing interest in fluorinated compounds like 3-Piperidinepropanoic acid, 1-(2,2,2-trifluoroacetyl)-, (3S)-, owing to their enhanced metabolic stability and bioavailability. Fluorination, particularly with a trifluoroacetyl group, is a strategic modification often employed to improve the pharmacokinetic properties of drug candidates. This aligns with current trends in medicinal chemistry, where researchers frequently search for terms such as "fluorinated drug scaffolds" and "chiral synthons for pharmaceuticals" to identify novel candidates for preclinical studies.

The piperidine core of this compound is a privileged structure in drug design, frequently found in CNS-active molecules and GPCR-targeting agents. With the rise of neurodegenerative disease research and the ongoing exploration of neurotransmitter analogs, derivatives like 3-Piperidinepropanoic acid, 1-(2,2,2-trifluoroacetyl)-, (3S)- are being investigated for their potential to cross the blood-brain barrier (BBB). This addresses a common query in pharmaceutical forums: "How to optimize BBB penetration for CNS drugs?"—a topic of high relevance in Alzheimer’s and Parkinson’s disease therapeutic development.

From a synthetic chemistry perspective, the propanoic acid side chain offers versatility for further derivatization, enabling coupling reactions with amines or alcohols to form amides or esters, respectively. Such flexibility is crucial for combinatorial chemistry libraries, a hot topic in high-throughput screening (HTS) workflows. Laboratories focusing on fragment-based drug discovery often seek compounds like this to expand their diverse chemical space, as reflected in popular search queries such as "building blocks for lead optimization."

The chiral purity of (3S)- configured molecules is another critical aspect, as enantioselectivity can dramatically influence biological activity. This resonates with the pharmaceutical industry’s shift toward stereocontrolled synthesis, driven by regulatory requirements for enantiopure drugs. Researchers frequently explore "chiral resolution techniques" or "asymmetric catalysis methods" to obtain such compounds, making 3-Piperidinepropanoic acid, 1-(2,2,2-trifluoroacetyl)-, (3S)- a relevant case study for these methodologies.

In summary, 3-Piperidinepropanoic acid, 1-(2,2,2-trifluoroacetyl)-, (3S)- (CAS No. 2869871-89-4) represents a multifaceted tool for drug discovery, combining the advantages of fluorination, chirality, and a piperidine scaffold. Its applications span from medicinal chemistry to chemical biology, addressing contemporary research challenges such as drug-likeness optimization and target selectivity. As the demand for structurally diverse and pharmacokinetically favorable compounds grows, this molecule is poised to remain a subject of interest in both academic and industrial settings.